Magnesium diuranium heptaoxide

• CAS No.: 13568-61-1
• Molecular Formula: MgO7U2-12
• Molecular Weight: 612.36 g/mol
• IUPAC Name: magnesium;oxygen(2-);uranium
• InChI: InChI=1S/Mg.7O.2U/q+2;7*-2
• InChI Key: RLNPUZNMKJHNEL-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Mg+2].[U].[U]

Description

However, analogous compounds such as diammonium diuranium heptaoxide (NH₄)₂U₂O₇ (CAS 7783-22-4) are well-characterized. These compounds belong to the family of uranates, which are critical in nuclear fuel cycles and materials science.

Key properties of diammonium diuranium heptaoxide include:

• Molecular weight: 624.13 g/mol
• Appearance: Yellow solid, insoluble in water but soluble in acids
• Radioactivity: Inherent due to uranium content .

Comparison with Similar Compounds

Comparison with Similar Uranium Compounds

Structural and Compositional Analogues

Diammonium Diuranium Heptaoxide (NH₄)₂U₂O₇

• Formula : (NH₄)₂U₂O₇
• Structure : Layered uranate structure with ammonium ions intercalated between U₂O₇ layers.
• Applications : Precursor in uranium processing and nuclear fuel fabrication .

Diuranium(IV)-μ-Chalcogenide Complexes

• Examples : [{U(TrenTIPS)}₂(μ-E)] (E = S, Se, Te) .
• Key Features :
  • Bridging chalcogenide ligands (S, Se, Te) between uranium centers.
  • Magnetic behavior dominated by single-ion crystal field effects rather than U-U coupling .
  • U-U distances range from ~4.0–5.6 Å, depending on bridging ligands .

Diuranium(III) Siloxide Complexes

• Example : [U(OSi(OtBu)₃)₃] with μ₃-triflate bridges .
• U-U Distance : 5.636 Å, significantly longer than in chalcogenide-bridged complexes .
• Bonding : Siloxide ligands stabilize uranium in +3 oxidation state, contrasting with +4 or +6 in oxides .

Comparative Data Table

Compound	Formula	Molecular Weight (g/mol)	U-U Distance (Å)	Key Properties
Diammonium Diuranium Heptaoxide	(NH₄)₂U₂O₇	624.13	N/A	Radioactive, acid-soluble
Diuranium(IV)-Sulfide	[{U(TrenTIPS)}₂(μ-S)]	-	~4.0	Magnetic crystal field effects
Diuranium(III) Siloxide	[U(OSi(OtBu)₃)₃]	-	5.636	Stabilized by triflate bridges
Tetraphosphorus Heptaoxide	P₄O₇	235.89	N/A	Reacts with water to form H₃PO₄

Magnetic and Electronic Properties

• Diuranium(IV) Complexes : Magnetic susceptibility data for [{U(TrenTIPS)}₂(μ-S)] reveals temperature-dependent magnetization attributed to crystal field splitting rather than U-U exchange interactions .
• Contrast with Oxides: Uranium oxides (e.g., U₃O₈) typically exhibit more pronounced magnetic coupling due to extended oxide lattices, unlike molecular complexes .

Solubility and Reactivity

• Diammonium Diuranium Heptaoxide : Insoluble in water but dissolves in acids to form uranyl ions (UO₂²⁺) .
• Tetraphosphorus Heptaoxide (P₄O₇) : Hydrolyzes vigorously in water, forming phosphoric acid, unlike uranium oxides .

Research Implications and Gaps

• Magnesium Diuranium Heptaoxide : The absence of direct data necessitates further synthetic and characterization studies. Hypothetical properties could be inferred from magnesium uranate analogs, but experimental validation is critical.
• Magnetic Misassignments : Studies on diuranium complexes emphasize the need to differentiate crystal field effects from magnetic coupling in interpretation .